Cas no 2171927-98-1 (10-{spiro2.2pentan-1-yl}-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one)

• Product Name: 10-{spiro2.2pentan-1-yl}-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one
• CAS No: 2171927-98-1
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• CID: 6006544
• PubChem ID: 165521201
• Update Time: 2025-07-16

10-{spiro2.2pentan-1-yl}-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one Chemical and Physical Properties

Names and Identifiers

• 10-{spiro2.2pentan-1-yl}-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one
• 10-{spiro[2.2]pentan-1-yl}-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one
• EN300-1267622
• 2171927-98-1

• Inchi： 1S/C14H14N2OS/c17-12-10-7-2-1-3-9(7)18-13(10)16-11(15-12)8-6-14(8)4-5-14/h8H,1-6H2,(H,15,16,17)
• InChI Key： YJIFTSPRAVQAMT-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2C2C(NC(C3CC43CC4)=NC1=2)=O

Computed Properties

• Exact Mass: 258.08268425g/mol
• Monoisotopic Mass: 258.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.7Ų

Additional information on 10-{spiro2.2pentan-1-yl}-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one

Comprehensive Analysis of 10-{spiro2.2pentan-1-yl}-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one (CAS No. 2171927-98-1)

In the rapidly evolving field of pharmaceutical and organic chemistry, 10-{spiro2.2pentan-1-yl}-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one (CAS No. 2171927-98-1) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its spirocyclic and tricyclic framework, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its heterocyclic architecture, which combines thia (sulfur) and diazatricyclo (nitrogen-containing) moieties, offering a versatile platform for synthetic modifications.

The compound's CAS No. 2171927-98-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its complex nomenclature reflects its intricate molecular topology, which includes a spiro2.2pentan-1-yl group—a feature increasingly explored in modern medicinal chemistry due to its ability to enhance bioavailability and target selectivity. Recent studies highlight the growing demand for spirocyclic compounds in addressing challenges like drug resistance and CNS permeability, topics frequently searched in academic and industrial forums.

From a synthetic perspective, 10-{spiro2.2pentan-1-yl}-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one exemplifies advancements in scaffold diversification, a strategy pivotal to fragment-based drug design. Its 7-thia-9,11-diazatricyclo core is reminiscent of privileged structures found in kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine. Online queries often revolve around "novel heterocyclic scaffolds for cancer therapeutics" or "spirocyclic compounds in neurodegenerative disease research," underscoring the relevance of this compound.

Beyond pharmacology, CAS No. 2171927-98-1 is also investigated for its photophysical properties, with potential applications in organic electronics and sensor technologies. The integration of sulfur and nitrogen atoms within its framework may contribute to charge-transfer capabilities, a hot topic in materials science discussions. This dual utility—pharmaceutical and material—positions the compound as a cross-disciplinary asset, addressing frequent search terms like "multifunctional organic compounds" and "small-molecule probes."

In summary, 10-{spiro2.2pentan-1-yl}-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one represents a convergence of structural innovation and functional versatility. Its study aligns with global research priorities, including sustainable chemistry and high-throughput screening, making it a compelling subject for future explorations. As databases and AI tools increasingly index such niche compounds, accurate documentation of CAS No. 2171927-98-1 ensures its discoverability in an era driven by data-driven research.